Cas no 63623-61-0 (Z-Gly-Gly-Nva-OH)
Z-Gly-Gly-Nva-OH Chemical and Physical Properties
Names and Identifiers
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- L-Norvaline,N-[N-[N-[(phenylmethoxy)carbonyl]glycyl]glycyl]- (9CI)
- 2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]pentanoic acid
- Z-GLY-GLY-NVA-OH
- AC1L6S74
- N-[(benzyloxy)carbonyl]glycylglycylnorvaline
- NSC169118
- NSC-169118
- Z-Gly-Gly-Nva-OH
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- Inchi: InChI=1S/C17H23N3O6/c1-2-6-13(16(23)24)20-15(22)10-18-14(21)9-19-17(25)26-11-12-7-4-3-5-8-12/h3-5,7-8,13H,2,6,9-11H2,1H3,(H,18,21)(H,19,25)(H,20,22)(H,23,24)/t13-/m0/s1
- InChI Key: JCRKZZNOFDAGDT-ZDUSSCGKSA-N
- SMILES: CCC[C@H](NC(CNC(CNC(OCC1=CC=CC=C1)=O)=O)=O)C(O)=O
Computed Properties
- Exact Mass: 365.15900
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 26
- Rotatable Bond Count: 14
Experimental Properties
- PSA: 133.83000
- LogP: 1.57120
Z-Gly-Gly-Nva-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z253885-500mg |
Z-Gly-Gly-Nva-OH |
63623-61-0 | 500mg |
$ 295.00 | 2022-06-02 | ||
| TRC | Z253885-1000mg |
Z-Gly-Gly-Nva-OH |
63623-61-0 | 1g |
$ 490.00 | 2022-06-02 | ||
| TRC | Z253885-2000mg |
Z-Gly-Gly-Nva-OH |
63623-61-0 | 2g |
$ 785.00 | 2022-06-02 |
Z-Gly-Gly-Nva-OH Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on Z-Gly-Gly-Nva-OH
Recent Advances in the Study of Z-Gly-Gly-Nva-OH (CAS: 63623-61-0) in Chemical Biology and Pharmaceutical Research
Z-Gly-Gly-Nva-OH (CAS: 63623-61-0) is a synthetic tripeptide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a benzyloxycarbonyl (Z) protecting group and norvaline (Nva) residue, serves as a versatile building block in peptide synthesis and drug development. Recent studies have explored its role in modulating enzyme activity, enhancing drug delivery systems, and serving as a scaffold for novel therapeutics.
One of the key areas of research involving Z-Gly-Gly-Nva-OH is its application in protease inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this tripeptide exhibits selective inhibitory activity against certain serine proteases, which are implicated in inflammatory and neurodegenerative diseases. The study utilized molecular docking and kinetic assays to elucidate the binding interactions between Z-Gly-Gly-Nva-OH and the target enzymes, revealing a unique binding mode that could be exploited for the design of more potent inhibitors.
In addition to its protease inhibitory properties, Z-Gly-Gly-Nva-OH has been investigated for its potential in drug delivery. A recent preprint on bioRxiv highlighted its use as a component of self-assembling peptide nanoparticles (SANPs). These nanoparticles, incorporating Z-Gly-Gly-Nva-OH, demonstrated enhanced stability and controlled release profiles for hydrophobic drugs, suggesting their utility in targeted cancer therapy. The study also noted the compound's biocompatibility and low cytotoxicity, making it a promising candidate for further preclinical evaluation.
Another notable advancement is the incorporation of Z-Gly-Gly-Nva-OH into peptide-based vaccines. Research published in Vaccine in early 2024 reported that this tripeptide, when conjugated to antigenic epitopes, improved the immunogenicity and stability of the vaccine constructs. The study attributed this enhancement to the compound's ability to protect the epitopes from rapid degradation and to facilitate their uptake by antigen-presenting cells.
Despite these promising findings, challenges remain in the widespread application of Z-Gly-Gly-Nva-OH. For instance, its synthetic scalability and cost-effectiveness need to be addressed to facilitate large-scale production. Moreover, further in vivo studies are required to validate its efficacy and safety in therapeutic contexts. Nonetheless, the growing body of research underscores the potential of Z-Gly-Gly-Nva-OH as a valuable tool in chemical biology and a cornerstone for future drug development efforts.